1-methyl-2-oxo-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-2-oxo-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H27N3O2S/c1-20-8-2-3-16(18(20)23)17(22)19-13-14-4-9-21(10-5-14)15-6-11-24-12-7-15/h2-3,8,14-15H,4-7,9-13H2,1H3,(H,19,22)
• InChI Key: LDQXSJFXWXRPHM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCC2CCN(CC2)C3CCSCC3
• Molecular Formula: C18H27N3O2S
• Molecular Weight: 349.5 g/mol
• CAS No.: 2034382-66-4

Description

1-methyl-2-oxo-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1,2-dihydropyridine-3-carboxamide is a synthetic compound of interest in medicinal chemistry and pharmacological research. This molecule features a complex hybrid structure, combining a 1,2-dihydropyridin-2-one moiety, a carboxamide linker, and a piperidine ring that is spiro-fused to a tetrahydro-2H-thiopyran group. This specific molecular architecture, incorporating nitrogen and sulfur heterocycles, is often explored in the development of modulators for various biological targets . While the precise mechanism of action and specific research applications for this compound are not fully detailed in publicly available literature, compounds with similar structural motifs have been investigated as potential therapeutic agents. For instance, research into related molecules has focused on areas such as enzyme inhibition, particularly targeting methyltransferases like EZH2 , or kinases such as JAK . The presence of the thiopyran and piperidine subunits suggests potential for central nervous system (CNS) activity or other physiologically relevant interactions. This product is intended for research and development purposes only, strictly within laboratory settings. It is not intended for diagnostic, therapeutic, or any other human, veterinary, or consumer uses. All information provided is for research reference.

Comparison with Similar Compounds

Structural Modifications in Piperidine and Heterocyclic Substituents

The target compound’s piperidine ring is substituted with tetrahydro-2H-thiopyran-4-yl, distinguishing it from analogs with alternative substituents:

• Compound 3 (): Features a 1-methylpiperidin-4-yl group, synthesized via reductive amination with formaldehyde. The absence of sulfur reduces lipophilicity (clogP ≈ 2.1 estimated) compared to the thiopyran-substituted target compound .
• Compound 7 (): Contains a 1-(oxetan-3-yl)piperidin-4-yl group.
• AZ331 (): A 1,4-dihydropyridine derivative with a 2-furyl and thioether group.

Table 1: Substituent Effects on Physicochemical Properties

Compound	Piperidine Substituent	Heterocycle	LC-MS [M+H]+ (Da)	Yield (%)
Target Compound	Tetrahydro-2H-thiopyran-4-yl	Dihydropyridine	Not reported	Not given
Compound 3	1-Methylpiperidin-4-yl	Dihydropyridine	451	66
Compound 7	1-(Oxetan-3-yl)piperidin-4-yl	Dihydropyridine	493	Not given
AZ331	N/A	1,4-Dihydropyridine	Not reported	Not given

Carboxamide Variations and Electronic Effects

The carboxamide moiety in the target compound is conserved across analogs, but substituents on adjacent groups vary:

• Compound 4 (): Incorporates an isobutyryl group on the piperidine ring, introducing steric bulk that may hinder target binding compared to the thiopyran group .
• AZ257 (): Contains a 4-bromophenyl group attached to the thioether, which increases molecular weight (MW ≈ 520 Da estimated) and may enhance halogen bonding interactions absent in the target compound .

Table 2: Carboxamide and Substituent Comparisons

Compound	Key Substituent	Notable Feature
Target Compound	Tetrahydro-2H-thiopyran-4-yl	Sulfur-enhanced lipophilicity
Compound 4	Isobutyryl	Steric bulk, potential metabolic stability
AZ257	4-Bromophenyl-thioether	Halogen bonding potential

Research Implications and Limitations

While structural comparisons highlight the target compound’s unique thiopyran substitution, pharmacological data (e.g., IC50, solubility) are absent in the provided evidence. Further studies should:

Evaluate the thiopyran group’s impact on target binding (e.g., kinase inhibition assays).

Compare metabolic stability with oxetane- or furan-containing analogs.

Optimize synthesis routes to improve yields beyond the 66% benchmark seen in Compound 3 .